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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Barium Perchlorate Trihydrate. This document is intended for researchers, scientists, and

drug development professionals to ensure safe handling and compliance with hazardous waste

regulations.

Immediate Safety Information
Barium perchlorate trihydrate is a strong oxidizer that can cause fire or explosion, particularly

when in contact with combustible materials.[1][2] It is also harmful if swallowed or inhaled.[1][2]

[3] Adherence to strict safety protocols is mandatory when handling this substance.

Key Hazards:

Oxidizer: Strong oxidizing agent. Contact with combustible, organic, or other reducing agents

may cause fire.[1]

Toxicity: Harmful if swallowed or inhaled, classified as Acute Toxicity, Category 4.[1][2]

Health Effects: Causes skin and serious eye irritation.[3] Ingestion can lead to abdominal

pain, nausea, and may affect the cardiovascular and central nervous systems.[3]

Environmental: Should not be released into the environment.[4] Perchlorates are regulated

and can contaminate drinking water.[5][6]

Required Personal Protective Equipment (PPE):
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Hand Protection: Wear appropriate protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles conforming to OSHA or

European standards.[1]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Fire/flame resistant or retardant clothing is required.[1][3][4]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Chemical and Physical Properties
A summary of key quantitative and identifying data for Barium Perchlorate Trihydrate is

provided below.

Property Value

CAS Number 10294-39-0

Molecular Formula Ba(ClO₄)₂·3H₂O

Molecular Weight 390.32 g/mol

Appearance White, Crystalline Solid

Decomposition Temp. 400 °C (752 °F)

Hazard Classifications Oxidizing solids (Category 1)

Acute oral toxicity (Category 4)

Acute Inhalation Toxicity (Category 4)

DOT Number UN 1447

Sources:[2][3][4][7]
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Disposal of barium perchlorate trihydrate must be handled as hazardous waste. Under no

circumstances should it be disposed of in standard laboratory trash or flushed down the drain.

[8] Perchlorate is regulated as a potential D001 RCRA hazardous waste due to its reactivity

characteristic.[9]

Step-by-Step Disposal Procedure
The primary method for disposal involves engaging a licensed hazardous waste disposal

company.

Methodology:

Segregation and Storage:

Store the waste material in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed.[2]

Crucially, store it away from combustible materials, strong reducing agents, and other

incompatible substances.[1][2]

Labeling:

Clearly label the waste container as "Hazardous Waste: Barium Perchlorate Trihydrate"

and include hazard pictograms (Oxidizer, Health Hazard).

Contacting a Licensed Disposal Company:

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

The recommended disposal method is often a chemical incinerator equipped with an

afterburner and scrubber.[2]

Always dispose of the contents and the container at an approved waste disposal plant.[1]

[3][4]

Documentation:
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Maintain all records of waste generation, storage, and disposal in accordance with local,

state, and federal regulations.

Emergency Protocol: Spill Cleanup
In the event of a spill, immediate and careful action is required to prevent fire and exposure.

Methodology:

Evacuate and Secure:

Evacuate all non-essential personnel from the spill area.[2][7]

Ensure adequate ventilation.[2]

Remove all sources of ignition such as heat, sparks, and open flames.[2][7]

Containment and Cleanup:

Wear the full required PPE as detailed above.

Avoid generating dust.[1][2]

For small spills, use appropriate tools to gently sweep up the solid material. For larger

spills, you can also use an electrically protected vacuum cleaner or wet-brushing.[2]

Do not use combustible materials like paper towels for absorption. Soak up with inert

absorbent material if necessary.[1][4]

Collection and Disposal:

Place the collected material into a suitable, clean, dry, and clearly labeled closed container

for disposal.[1][8]

Do not return spilled material to the original container.

Dispose of the container and its contents as hazardous waste through a licensed disposal

company.[7]
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Decontamination:

Wash the spill area thoroughly after the material has been collected.[7]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Barium
Perchlorate Trihydrate.
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Identify Barium Perchlorate
Trihydrate as Waste

Is this a spill?

 Begin Process 

Execute Spill Cleanup Protocol

Evacuate & Secure Area
Remove Ignition Sources

Wear Full PPE
Collect with Inert Materials

Avoid Dust Generation

 Yes 

Store Waste Safely

Tightly closed, labeled container

Cool, dry, well-ventilated area

Segregate from combustibles

 No (Routine Disposal) 

 Place in Waste Container 

Contact Licensed Hazardous
Waste Disposal Company

Package for Transport
(Follow Vendor & DOT Rules)

Dispose via Chemical Incineration
at Approved Facility

Complete & File
Disposal Manifest

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Barium Perchlorate Trihydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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